4’-Hydroxy Tamoxifen-d6 (contains up to 10per cent E isomer)
4’-Hydroxy Tamoxifen-d6 (contains up to 10per cent E isomer)
Brand Name:
Vulcanchem
CAS No.:
1346606-80-1
VCID:
VC0120220
InChI:
InChI=1S/C26H29NO2/c1-4-25(20-10-14-23(28)15-11-20)26(21-8-6-5-7-9-21)22-12-16-24(17-13-22)29-19-18-27(2)3/h5-17,28H,4,18-19H2,1-3H3/b26-25-/i2D3,3D3
SMILES:
CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCN(C)C)C3=CC=C(C=C3)O
Molecular Formula:
C26H29NO2
Molecular Weight:
393.56
4’-Hydroxy Tamoxifen-d6 (contains up to 10per cent E isomer)
CAS No.: 1346606-80-1
Reference Standards
VCID: VC0120220
Molecular Formula: C26H29NO2
Molecular Weight: 393.56
| CAS No. | 1346606-80-1 |
|---|---|
| Product Name | 4’-Hydroxy Tamoxifen-d6 (contains up to 10per cent E isomer) |
| Molecular Formula | C26H29NO2 |
| Molecular Weight | 393.56 |
| IUPAC Name | 4-[(Z)-1-[4-[2-[bis(trideuteriomethyl)amino]ethoxy]phenyl]-1-phenylbut-1-en-2-yl]phenol |
| Standard InChI | InChI=1S/C26H29NO2/c1-4-25(20-10-14-23(28)15-11-20)26(21-8-6-5-7-9-21)22-12-16-24(17-13-22)29-19-18-27(2)3/h5-17,28H,4,18-19H2,1-3H3/b26-25-/i2D3,3D3 |
| Standard InChIKey | DODQJNMQWMSYGS-JIVKCLLGSA-N |
| SMILES | CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCN(C)C)C3=CC=C(C=C3)O |
| Synonyms | 4-[(1Z)-1-[[4-[2-(Dimethylamino-d6)ethoxy]phenyl]phenylmethylene]propyl]phenol;_x000B_4’-Hydroxytamoxifen-d6; |
| Last Modified | Aug 20 2021 |
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